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Compound of Interest

Compound Name: Isopentylamine hydrochloride
CAS No.: 541-23-1
Cat. No.: B1206954
Get Quote
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Executive Summary: The Precision of Naming

In the high-stakes environment of drug development and organic synthesis, ambiguity is a
liability. Isopentylamine hydrochloride—a primary amine salt—serves as a critical building
block in pharmaceutical manufacturing and, more recently, has been identified as a stress-
response metabolite in plant biology.

However, its nomenclature is frequently conflated with its free base or isomeric forms, leading
to procurement errors and experimental inconsistency. This guide deconstructs the identity of
Isopentylamine Hydrochloride, providing a definitive reference for its synonyms,
physicochemical properties, and synthesis protocols.

The Nomenclature Matrix[1][2]

The primary source of confusion stems from the interchangeable use of "Isoamyl" and
"Isopentyl.” While chemically identical in this context, the divergence in database indexing (e.g.,
PubChem vs. commercial catalogs) requires a robust cross-reference system.
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Critical Distinction: Researchers must distinguish between the Free Base (liquid, volatile) and
the Hydrochloride Salt (solid, stable).

Table 1: Synonyms and ldentifiers

Category

Primary
Namel/ldentifier

Alternative/Synony
ms

Notes

Common Names

Isopentylamine

Hydrochloride

Isoamylamine
Hydrochloridelsopenty

lammonium Chloride

"Isoamyl" is the
traditional trivial name;
"Isopentyl" is
preferred in modern

catalogs.

IUPAC Name

3-Methylbutan-1-

amine hydrochloride

1-Butanamine, 3-

methyl-, hydrochloride

The systematic name
used in patent

literature.

CAS Registry

541-23-1

Distinct from Free
Base (107-85-7)

CRITICAL: Do not
order CAS 107-85-7 if
you require the solid

salt.

CsH1sN[1][2][3][4][5]

Chemical Formula CsH14CIN MW: 123.62 g/mol
[61[71(8] - HCl
InChl keys often map
Base Key:
-~ to the neutral parent
INChl Key (Salt specific) BMFVGAAISNGQNM-

UHFFFAOYSA-N

structure in some

databases.

Structural Validation & Physicochemical Properties

For incoming raw material inspection (RMID), reliance on a label is insufficient. The following

properties define the hydrochloride salt and distinguish it from the free base.

Table 2: Technical Specifications
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Property Value Experimental Context

The free base is a colorless
Physical State White crystalline powder liquid with a strong
ammoniacal odor.[7]

High melting point confirms
Melting Point 217 °C (dec.) salt formation. Free base boils
at ~95°C.

Lipophilic free base is less
Solubility High (Water, Ethanol) soluble in water; salt is highly
soluble.

Must be stored under inert gas
Hygroscopicity Moderate to High (Nitrogen/Argon) to prevent
caking.

10% aqueous solution typically

Acidity (pH) Weakly Acidic reads pH 5.0-6.0

Visualization: Nomenclature Hierarchy

The following diagram illustrates the logical relationship between the isomeric stems and the
salt formation, clarifying the database indexing paths.

Isopentylamine (Free Base)
CAS: 107-85-7 HCI (Anhydrous or Aqueous)
Liquid, Volatile

Protonation

Isopentylamine Hydrochloride

CAS: 541-23-1
Solid, Stable
. ! SS
&',, : N
¢’, ! \\\
Isoamylamine HCI 3-Methylbutylamine HCI 1-Amino-3-methylbutane HCI
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Figure 1: Relationship between the free base precursor and the stable hydrochloride salt,
mapping common synonym pathways.

Experimental Protocol: Salt Formation &
Purification

In drug development, the commercial "98% purity" grade is often insufficient for late-stage API
synthesis due to trace isomeric impurities (e.g., h-pentylamine derivatives). The following
protocol describes the purification of the salt from the free base, a standard procedure to
ensure stoichiometry.

Objective: Convert Isopentylamine (Free Base) to high-purity Isopentylamine Hydrochloride.

Reagents

¢ Isopentylamine (Free Base), CAS 107-85-7[1][9][2][3]
o Hydrochloric acid (concentrated 37% or anhydrous HCI in diethyl ether)

» Solvent: Ethanol (absolute) and Diethyl Ether (for precipitation)

Step-by-Step Methodology

e Solvation: Dissolve 100 mmol of Isopentylamine (Free Base) in 50 mL of absolute ethanol.
Chill to 0°C in an ice bath. Reasoning: Exothermic reaction control.

 Acidification: Dropwise, add HCI (1.1 equivalents).
o Option A (Gas): Bubble anhydrous HCI gas through the solution until pH < 3.
o Option B (Solution): Add 2M HCI in diethyl ether.

o Crystallization: The solution will warm slightly. Upon cooling, the hydrochloride salt may
spontaneously precipitate. If not, add cold diethyl ether (anti-solvent) until turbidity is
observed.
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e Filtration: Vacuum filter the white precipitate using a Buchner funnel.

o Recrystallization (Critical Step): Dissolve the crude solid in minimal boiling ethanol. Allow to
cool slowly to room temperature, then to 4°C. This removes trace isomeric amines which
have slightly different solubility profiles.

e Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours. Note: Ensure removal of all
solvent traces to prevent mass balance errors in subsequent synthesis.

Visualization: Synthesis Workflow
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Figure 2: Step-by-step workflow for the conversion of free base amine to high-purity
hydrochloride salt.

Applications in Research & Development
A. Pharmaceutical Synthesis

Isopentylamine HCl is a primary alkylamine donor. It is frequently used in:

o Reductive Amination: Reacting with ketones/aldehydes to install the isopentyl group, a
common hydrophobic moiety in enzyme inhibitors.

o API Manufacturing: It serves as a precursor for antispasmodic agents and specific antiviral
candidates where the branched alkyl chain improves lipophilicity and bioavailability.

B. Biological Stress Response (New Insight)

Recent research has elevated Isopentylamine from a simple reagent to a biological marker.

e Mechanism: In rice (Oryza sativa), Isopentylamine is induced by the feeding of the brown
planthopper.[10] It functions as a defense metabolite.[10]
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» Relevance: Researchers studying plant-insect interactions or developing bio-pesticides use
the hydrochloride salt as a stable standard for HPLC/MS quantification of this defense
response [1].

Safety & Handling (SDS Summary)

While the salt is safer than the volatile, flammable free base, it presents specific hazards:
e GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

e Handling: Use standard PPE (gloves, goggles). Avoid dust inhalation.

o Storage: Hygroscopic. Store in a desiccator or tightly sealed container. Moisture absorption
alters the molecular weight, leading to stoichiometry errors in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

